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Introduction

Tetramethyllead (TML), with the chemical formula (CHs)4Pb, is an organometallic compound
that historically saw widespread use as an antiknock additive in gasoline.[1][2][3] Despite its
phasing out in many countries due to environmental and health concerns, its unique chemical
properties and toxicological profile continue to be of interest to researchers in various fields,
including toxicology, environmental science, and organometallic chemistry. This guide provides
a comprehensive overview of the physical and chemical properties of tetramethyllead,
detailed experimental protocols for its synthesis and analysis, and a visualization of its
metabolic pathway.

Physical Properties of Tetramethyllead

Tetramethyllead is a colorless, volatile liquid with a slightly sweet or fruity odor.[4][5][6] It is
often dyed red, orange, or blue for commercial purposes.[4][5] It is denser than water and is
insoluble in water, but soluble in many organic solvents such as benzene, petroleum ether, and
alcohol.[4][5][6][7]

Table 1: Quantitative Physical Properties of
Tetramethyllead
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Property Value Source(s)
Molecular Formula CaH12Pb [5]
Molecular Weight 267.34 g/mol [5]

CAS Number 75-74-1 [5]
Appearance Colorless liquid [4115]

Odor Slightly sweet, fruity [41[5][6]
Density 1.995 g/cm3 at 20 °C [1]

Melting Point -27.5°C (-17.5 °F) [1]

Boiling Point 110 °C (230 °F) at 760 mmHg [1]

Vapor Pressure

22 mmHg at 20 °C (68 °F)

[8]

Flash Point

37.8 °C (100.0 °F) (closed cup)

[1]

Water Solubility

Insoluble

[7]

Solubility in Organic Solvents

Soluble in benzene, petroleum

ether, alcohol

(4105116171

Refractive Index

1.5128 at 20 °C

[8]

Viscosity 0.57 cP at 20 °C

Heat of Combustion -3285 kJ/mol 9]
Heat of Vaporization 34.5 kd/mol [9]
lonization Potential 8.50 eV [6]
Lower Explosive Limit 1.8%

Chemical Properties of Tetramethyllead

Tetramethyllead is a relatively stable compound but is sensitive to heat, light, and strong

oxidizing agents.[4] It is a flammable liquid and poses a moderate fire risk.[4]
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Decomposition: Upon heating to temperatures above 90-100 °C, tetramethyllead can
decompose, potentially explosively, to form elemental lead and methyl radicals.[10] This
thermal decomposition was the basis of early experiments to generate free methyl radicals for
research purposes.[10] The decomposition can also produce toxic fumes of lead and carbon
monoxide.[4][5][11]

Reactivity with Oxidizers: Tetramethyllead can react vigorously with strong oxidizing agents.[4]

[5]
Incompatibilities: It is incompatible with strong acids and chemically active metals.[5]

Experimental Protocols
Synthesis of Tetramethyllead

Two primary methods for the laboratory and industrial synthesis of tetramethyllead are the
Grignard reaction and the reaction of a sodium-lead alloy with methyl chloride.

1. Grignard Synthesis

This method involves the reaction of a Grignard reagent, typically methylmagnesium chloride
(CHsMgCl), with lead(ll) chloride (PbCl2).[10][12]

e Reaction: 2 PbClz + 4 CHsMgCl - (CHs)sPb + Pb + 4 MgClz
e Methodology:

o All glassware must be thoroughly dried to exclude moisture, as Grignard reagents are
highly reactive with water.

o

Methylmagnesium chloride is prepared in anhydrous diethyl ether or tetrahydrofuran
(THF).

o

Lead(ll) chloride is added to the Grignard solution, and the mixture is stirred.

[¢]

The reaction is typically exothermic and may require cooling to control the reaction rate.

[¢]

After the reaction is complete, the mixture is hydrolyzed, usually with a dilute acid.
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o The organic layer containing tetramethyllead is separated.
o The tetramethyllead can be purified by distillation under reduced pressure.[10]
2. Sodium-Lead Alloy Method
This was a common industrial method for producing tetramethyllead.[13]
e Reaction: 4 NaPb + 4 CHsCl - (CHs)sPb + 4 NaCl + 3 Pb
e Methodology:
o Asodium-lead alloy (NaPb) is reacted with methyl chloride under pressure.
o The reaction often requires a catalyst, such as an aluminum compound.[14][15]
o The reaction is carried out in an autoclave at elevated temperatures and pressures.[13]

o After the reaction, the tetramethyllead is separated from the solid byproducts (NaCl and
excess Pb) by steam distillation.[14]

Determination of Physical and Chemical Properties

A variety of analytical techniques are employed to characterize tetramethyllead.

¢ Gas Chromatography (GC): GC is used to separate tetramethyllead from other volatile
compounds, particularly in gasoline samples. It can be coupled with various detectors for
quantification.[16]

e Mass Spectrometry (MS): GC-MS is a powerful tool for the identification and quantification of
tetramethyllead. The mass spectrum of tetramethyllead shows a characteristic pattern of
lead isotopes and fragmentation.[17][18]

e Inductively Coupled Plasma Mass Spectrometry (ICP-MS): GC-ICP-MS offers very high
sensitivity and selectivity for the analysis of organolead compounds, including
tetramethyllead, in environmental samples.[19][20]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1204573?utm_src=pdf-body
https://www.benchchem.com/product/b1204573?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/om030245v
https://www.benchchem.com/product/b1204573?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/om030621b
https://patents.google.com/patent/US3188333A/en
https://patents.google.com/patent/US3048610A/en
https://pubs.acs.org/doi/10.1021/om030621b
https://www.benchchem.com/product/b1204573?utm_src=pdf-body
https://patents.google.com/patent/US3188333A/en
https://www.benchchem.com/product/b1204573?utm_src=pdf-body
https://www.benchchem.com/product/b1204573?utm_src=pdf-body
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2019%2Feccc%2FEn48-10-42-1985-eng.pdf
https://www.benchchem.com/product/b1204573?utm_src=pdf-body
https://www.benchchem.com/product/b1204573?utm_src=pdf-body
https://nvlpubs.nist.gov/nistpubs/jres/057/1/V57.N01.A06.pdf
https://www.osti.gov/biblio/4137786
https://www.benchchem.com/product/b1204573?utm_src=pdf-body
https://www.alsglobal.com/-/media/ALSGlobal/News/News-Articles/Enviromail-Canada/PDFs/Enviromail_35_Tetraethyl-Lead
https://sabcs.ca/wp-content/uploads/2022/10/WAGNERTetraethylLeadAnalysisbyGCICPMSinSupportofBCCSRStandardsFinal-220926-180138-compressed.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to confirm the structure of tetramethyllead.[7]

o Calorimetry: Rotating-bomb calorimetry has been used to determine the heat of formation of
tetramethyllead.[4][21]

e Vapor Pressure Measurement: The vapor pressure of tetramethyllead can be measured
using various methods, such as a static or dynamic apparatus, over a range of temperatures.

Metabolic and Toxic Pathway of Tetramethyllead

Tetramethyllead is highly toxic and can be absorbed through inhalation, ingestion, and skin
contact.[2][22] Its toxicity is primarily due to its metabolism in the body.

The primary metabolic pathway involves the oxidative dealkylation of tetramethyllead in the
liver, catalyzed by cytochrome P-450 enzymes.[2] This process converts tetramethyllead into
the highly neurotoxic metabolite, trimethyllead ((CHs)sPb™*).[2] Trimethyllead is then slowly
further metabolized to inorganic lead (Pb2*), which can accumulate in bone and other tissues,

leading to chronic lead poisoning.[2]

Trimethyllead
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(Highly Neurotoxic)

Liver
(Cytochrome P-450)

Tetramethyllead
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(Inhalation, Dermal, Ingestion)
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Caption: Metabolic pathway of tetramethyllead.

Conclusion

Tetramethyllead possesses a unique set of physical and chemical properties that made it an
effective antiknock agent but also a significant environmental and health hazard.
Understanding these properties, the methods for its synthesis and analysis, and its metabolic
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fate is crucial for researchers in toxicology, environmental remediation, and related scientific
disciplines. The information presented in this guide provides a detailed technical foundation for
professionals working with or studying this important organometallic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. McCampbell Analytical, Inc. - Environmental [mccampbell.com]
e 2. kansashealthsystem.com [kansashealthsystem.com]
o 3. Tetramethyllead - Wikipedia [en.wikipedia.org]

e 4. Tetramethyllead: heat of formation by rotating-bomb calorimetry (Journal Article) |
OSTI.GOV |[osti.gov]

e 5. Cas 75-74-1,Tetramethyllead | lookchem [lookchem.com]

e 6. CDC - NIOSH Pocket Guide to Chemical Hazards - Tetramethyl lead (as Pb) [cdc.gov]
o 7. Tetramethyllead(75-74-1) 1H NMR [m.chemicalbook.com]

o 8. Tetramethyllead | Pb(CH3)4 | CID 6394 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 9. Tetraethyllead | Pb(C2H5)4 | CID 6511 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 10. pubs.acs.org [pubs.acs.org]

e 11. Tetraethyllead [webbook.nist.gov]

e 12. chem.tf.chiba-u.jp [chem.tf.chiba-u.jp]

e 13. pubs.acs.org [pubs.acs.org]

e 14, US3188333A - Preparation of tetramethyl lead - Google Patents [patents.google.com]

e 15. US3048610A - Process for making tetramethyl lead - Google Patents
[patents.google.com]

e 16. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]

e 17. nvlpubs.nist.gov [nvipubs.nist.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1204573?utm_src=pdf-custom-synthesis
https://www.mccampbell.com/organic_lead.php
https://www.kansashealthsystem.com/-/media/Files/PDF/Poisons/tetramethyllead.pdf
https://en.wikipedia.org/wiki/Tetramethyllead
https://www.osti.gov/biblio/7098519
https://www.osti.gov/biblio/7098519
https://www.lookchem.com/casno75-74-1.html
https://www.cdc.gov/niosh/npg/npgd0603.html
https://m.chemicalbook.com/SpectrumEN_75-74-1_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Tetramethyllead
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraethyllead
https://pubs.acs.org/doi/10.1021/om030245v
https://webbook.nist.gov/cgi/cbook.cgi?ID=C78002&Units=SI&Mask=7
http://chem.tf.chiba-u.jp/~shimazu/sakutai/test03/Tetraethyllead%201%20Organometallics%2022%202346-57(2003).pdf
https://pubs.acs.org/doi/10.1021/om030621b
https://patents.google.com/patent/US3188333A/en
https://patents.google.com/patent/US3048610A/en
https://patents.google.com/patent/US3048610A/en
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2019%2Feccc%2FEn48-10-42-1985-eng.pdf
https://nvlpubs.nist.gov/nistpubs/jres/057/1/V57.N01.A06.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o 18. DETERMINATION OF TETRAMETHYLLEAD AND TETRAETHYLLEAD IN GASOLINE
BY MASS SPECTROMETRY (Journal Article) | OSTI.GOV [osti.gov]

e 19. alsglobal.com [alsglobal.com]

e 20. sabcs.ca [sabcs.ca]

e 21. pubs.acs.org [pubs.acs.org]

o 22. Tetramethyl lead - Hazardous Agents | Haz-Map [haz-map.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Tetramethyllead]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204573#physical-and-chemical-properties-of-
tetramethyllead]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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